Cas no 126554-09-4 (2H-1,2,3-Triazole, 2-(4-bromo-2-nitrophenyl)-4-nitro-)

• Product Name: 2H-1,2,3-Triazole, 2-(4-bromo-2-nitrophenyl)-4-nitro-
• CAS No: 126554-09-4
• MF: C₈H₄BrN₅O₄
• MW: 314.052459716797
• CID: 6639954
• Update Time: 2024-01-19

2H-1,2,3-Triazole, 2-(4-bromo-2-nitrophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 2-(4-bromo-2-nitrophenyl)-4-nitro-

• Inchi： 1S/C8H4BrN5O4/c9-5-1-2-6(7(3-5)13(15)16)12-10-4-8(11-12)14(17)18/h1-4H
• InChI Key： QDDXWTIADYFVSP-UHFFFAOYSA-N
• SMILES： N1=CC([N+]([O-])=O)=NN1C1=CC=C(Br)C=C1[N+]([O-])=O

Experimental Properties

• Density: 2.12±0.1 g/cm3(Predicted)
• Melting Point: 94-96 °C(Solv: ethanol (64-17-5))
• Boiling Point: 496.8±55.0 °C(Predicted)
• pka: -6.00±0.39(Predicted)